Cas no 62563-15-9 ((2S,3S)-Dibutyl 2,3-dihydroxysuccinate)

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Properties

Names and Identifiers

• (2S,3S)-Dibutyl 2,3-dihydroxysuccinate
• (-)-DIBUTYL-D-TARTRATE
• dibutyl (2S,3S)-2,3-dihydroxybutanedioate
• 62563-15-9
• SCHEMBL7412284
• (2S,3S)-Dibutyl2,3-dihydroxysuccinate
• PCYQQSKDZQTOQG-UWVGGRQHSA-N
• Dibutyl D-tartrate
• Di-n-butyl d-tartrate
• MFCD00068377
• (2S,3S)-2,3-dihydroxybutanedioic acid dibutyl ester
• A833852
• d-Weinsaures Dibutyl
• DTXSID40426326
• G84017
• (-)-dibutyl-d-tartrate
• +Expand

• MDL： MFCD00068377
• InChIKey： PCYQQSKDZQTOQG-UWVGGRQHSA-N
• Inchi： InChI=1S/C12H22O6/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10,13-14H,3-8H2,1-2H3/t9-,10-/m0/s1
• SMILES： CCCCOC(=O)[C@H]([C@@H](C(=O)OCCCC)O)O

Computed Properties

• Exact Mass: 262.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 262.141638
• Heavy Atom Count: 18
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: 0.39480
• PSA: 93.06000
• Refractive Index: 1.4420 (estimate)
• Boiling Point: 160 ºC
• Melting Point: 21 ºC
• Flash Point: 119.2 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1214 (rough estimate)